Octyl 2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->2)-alpha-D-mannopyranosyl-(1->2)-beta-D-glucopyranoside

• IUPAC Name: N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-octoxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• InChI: InChI=1S/C28H51NO16/c1-3-4-5-6-7-8-9-40-27-24(22(38)19(35)15(11-31)42-27)45-28-25(23(39)20(36)16(12-32)43-28)44-26-17(29-13(2)33)21(37)18(34)14(10-30)41-26/h14-28,30-32,34-39H,3-12H2,1-2H3,(H,29,33)/t14-,15-,16-,17-,18-,19-,20-,21-,22+,23+,24-,25+,26+,27-,28-/m1/s1
• InChI Key: MFYBEBGCQUYASP-DSGSWEBPSA-N
• Canonical SMILES: CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)CO)O)O)OC3C(C(C(C(O3)CO)O)O)NC(=O)C
• Isomeric SMILES: CCCCCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)NC(=O)C
• Molecular Formula: C28H51NO16
• DSSTOX Substance ID: DTXSID30858218
• Molecular Weight: 657.7 g/mol
• CAS No.: 1268248-67-4

Description

Octyl 2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->2)-alpha-D-mannopyranosyl-(1->2)-beta-D-glucopyranoside, also known as this compound, is a useful research compound. Its molecular formula is C₂₈H₅₁NO₁₆ and its molecular weight is 657.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Complex Structures

The synthesis of complex glycosylation structures involving Octyl 2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->2)-alpha-D-mannopyranosyl-(1->2)-beta-D-glucopyranoside has been a significant area of research. One study highlights the synthesis of a novel heptasaccharide structure using p-methoxybenzyl-assisted intramolecular aglycon delivery, showcasing the compound's complexity and potential for further functionalization (Ohnishi et al., 2000).

NMR Characterization and Structural Insights

High-resolution NMR spectroscopy has been utilized to characterize the structural nuances of various regioisomeric monophosphates of compounds similar to Octyl 2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->2)-alpha-D-mannopyranosyl-(1->2)-beta-D-glucopyranoside. Such detailed characterization underscores the compound's structural complexity and the interactions of its functional groups (Rabuka & Hindsgaul, 2002).

Synthesis of Saponins and Antitumor Activity

A notable application of derivatives of Octyl 2-acetamido-2-deoxy-beta-D-glucopyranosyl-(1->2)-alpha-D-mannopyranosyl-(1->2)-beta-D-glucopyranoside is in the synthesis of saponins, which have shown promising antitumor activities. The synthesis of such compounds not only reflects the versatility of this sugar derivative in creating biologically active compounds but also its potential in medicinal chemistry (Myszka et al., 2003).

Future Directions

The future research directions for this compound could involve studying its potential uses, such as in medicine or biotechnology. Additionally, research could be done to optimize its synthesis process or to modify its structure to enhance its properties.

Mechanism of Action

Target of Action

The primary target of this compound is the human O-linked β-N-acetylglucosaminidase (hOGA, GH84) enzyme . This enzyme plays a crucial role in several diseases such as neurodegenerative and cardiovascular disorders, type 2 diabetes, and cancer .

Mode of Action

The compound acts as an inhibitor of the hOGA enzyme . It binds to the active site of the enzyme, preventing it from catalyzing its normal reactions. This inhibition can alter the normal functioning of the enzyme, leading to changes in the biochemical pathways it is involved in .

Biochemical Pathways

The hOGA enzyme is involved in the O-GlcNAcylation pathway , a post-translational modification process that involves the addition of N-acetylglucosamine to serine and threonine residues of proteins . By inhibiting hOGA, the compound can affect this pathway and its downstream effects, potentially altering protein function and cellular processes .

Result of Action

The inhibition of the hOGA enzyme by this compound can lead to changes in the O-GlcNAcylation of proteins, potentially affecting various cellular processes. These changes could have therapeutic effects in diseases where the hOGA enzyme plays a role, such as neurodegenerative and cardiovascular disorders, type 2 diabetes, and cancer .